Cas no 1786-94-3 (3,6,9,12,15-Pentaoxanonadecan-1-ol)

3,6,9,12,15-Pentaoxanonadecan-1-ol Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxanonadecan-1-ol
• 2-[2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• 2-(2-(2-(2-Butoxy-ethoxy)-ethoxy)-ethoxy)-ethoxy)-ethanol
• Pentaethylene glycol monobutyl ether
• Pentaethylene glycol, butyl ether

• InChIKey： AZYICGMHYYVGBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H30O6/c1-2-3-5-16-7-9-18-11-13-20-14-12-19-10-8-17-6-4-15/h15H,2-14H2,1H3
• SMILES： CCCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 294.2043
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 17
• Monoisotopic Mass: 294.204
• Heavy Atom Count: 20
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 66.38
• Refractive Index: 1.446
• Boiling Point: 377.9°Cat760mmHg
• Flash Point: 182.3°C
• Density: 1.018